Cas no 1702135-94-1 (7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1702135-94-1
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5715038
• PubChem ID: 136709383
• Update Time: 2025-10-21

7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1702135-94-1
• EN300-1119178
• 7-(Dimethoxymethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-(dimethoxymethyl)-1,5,6,7-tetrahydro-
• 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

• Inchi： 1S/C8H14N4O2/c1-13-7(14-2)6-3-4-9-8-10-5-11-12(6)8/h5-7H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key： XOLXJVKDBDUNDW-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNC2=NC=NN12)OC

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 255.7±36.0 °C(Predicted)
• pka: 8.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Introduction to 7-(Dimethoxymethyl)-4H,5H,6H,7H-1,2,4-Triazolo[1,5-a]pyrimidine (CAS No. 1702135-94-1)

7-(Dimethoxymethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, with the CAS number 1702135-94-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and have been extensively studied for their roles in various pharmacological contexts.

The core structure of 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine is characterized by a fused ring system comprising a triazole and a pyrimidine moiety. The presence of the dimethoxymethyl group at the 7-position imparts additional stability and reactivity to the molecule. This structural feature is crucial for understanding its interactions with biological targets and its potential as a lead compound in drug discovery.

Recent research has highlighted the multifaceted biological activities of triazolopyrimidines. For instance, studies have shown that compounds in this class exhibit potent antiviral properties against a range of viruses, including influenza and hepatitis C. Additionally, triazolopyrimidines have been investigated for their antifungal and antibacterial activities, making them promising candidates for the development of new antimicrobial agents.

In the context of cancer research, 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine has shown promising results as a potential anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The compound's mechanism of action involves the modulation of key enzymes and proteins that are dysregulated in cancer cells.

Beyond its direct therapeutic applications, 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine has also been explored for its use as a tool compound in chemical biology. Its unique structure and functional groups make it an excellent candidate for probing biological processes and validating new targets in drug discovery. Researchers have utilized this compound to study protein-protein interactions and enzyme inhibition assays, providing valuable insights into the molecular mechanisms underlying various diseases.

The synthesis of 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of appropriate precursors followed by cyclization reactions to form the triazolopyrimidine core. The introduction of the dimethoxymethyl group can be achieved through selective methylation reactions under controlled conditions. These synthetic strategies not only facilitate large-scale production but also allow for the preparation of structurally diverse analogs for further biological evaluation.

In terms of pharmacokinetics and safety profiles, preliminary studies suggest that 7-(dimethoxymethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine exhibits favorable properties. It demonstrates good solubility and stability in physiological conditions and shows low toxicity in in vitro assays. However, further preclinical studies are necessary to fully characterize its safety and efficacy before advancing to clinical trials.

The future prospects for 7-(dimethoxymethyl)-4H,5H,6H,7H-1，2，4-triazolo[1，5-a]pyrimidine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity against specific targets. Additionally, efforts are being made to develop prodrugs or delivery systems that can improve its bioavailability and reduce potential side effects.

In conclusion, 7-(dimethoxymethyl)-4H，5H，6H，7H-1，2，4-triazolo[1，5-a]pyrimidine (CAS No. 1702135-94-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable compound for both therapeutic applications and fundamental research. As research continues to uncover new insights into its mechanisms of action and potential uses, 7-(dimethoxymethyl)-4H，5H，6H，7H-1，2，4-triazolo[1，5-a]pyrimidine is poised to play an important role in the development of novel treatments for various diseases.